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Compound of Interest

Compound Name: AZD1283

Cat. No.: B1665933

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profile of AZD1283, a potent
antagonist of the P2Y12 receptor, against other purinergic receptors. The information is
supported by experimental data and detailed methodologies to assist in research and drug
development.

Executive Summary

AZD1283 is a high-affinity antagonist that demonstrates significant potency for the P2Y12
receptor, a key player in platelet activation and thrombus formation. Experimental data from
radioligand competition binding assays and GTPyS binding assays have established its strong
inhibitory activity at this target. While published studies affirm its high selectivity for the P2Y12
receptor with no significant binding to other related purinergic receptors, a comprehensive
guantitative selectivity panel detailing its activity across all other P2Y receptor subtypes is not
readily available in the public domain.[1]

Potency of AZD1283 at the P2Y12 Receptor

AZD1283 has been shown to be a potent antagonist of the P2Y12 receptor in multiple
functional assays. The following table summarizes the key potency values:
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Assay Type Parameter Value (nM)
Radioligand Competition
IC50 11
Binding Assay
GTPyS Binding Assay IC50 25

Data sourced from Tocris Bioscience product information.

Selectivity Profile

Published research indicates that AZD1283 is highly selective for the P2Y12 receptor.[1]
Studies have confirmed that it does not exhibit significant binding affinity for other related
purinergic receptors.[1] However, a detailed quantitative comparison of the binding affinities (Ki)
or functional inhibition (IC50) of AZD1283 against a broad panel of other human purinergic
receptors (e.g., P2Y1, P2Y2, P2Y4, P2Y6, P2Y11, P2Y13, and P2Y14) is not publicly
available. The development of such a comprehensive selectivity profile would be invaluable for
a more complete understanding of its off-target potential.

P2Y12 Receptor Sighaling Pathway

The P2Y12 receptor is a G protein-coupled receptor (GPCR) that, upon activation by its
endogenous ligand adenosine diphosphate (ADP), initiates a signaling cascade that is central
to platelet aggregation. AZD1283 acts as an antagonist, blocking this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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